[(1-methyl-1H-pyrazol-5-yl)methyl]({[1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: N-[(2-methyl-5-propan-2-ylpyrazol-3-yl)methyl]-1-(2-methylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C13H21N5/c1-10(2)13-7-12(18(4)16-13)9-14-8-11-5-6-15-17(11)3/h5-7,10,14H,8-9H2,1-4H3
• InChI Key: UGNSZOOUJQDFIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)CNCC2=CC=NN2C)C

Description

Introduction to (1-Methyl-1H-Pyrazol-5-yl)MethylAmine

Historical Context of Pyrazolyl-Based Ligands in Coordination Chemistry

Pyrazole-derived ligands have been pivotal in coordination chemistry since Trofimenko’s pioneering work on poly(pyrazolyl)borates in the 1970s. These ligands gained prominence due to their ability to mimic biological macrocycles and stabilize diverse metal centers. Early studies focused on their tunable steric and electronic profiles, achieved through substitutions at the pyrazole ring’s 1-, 3-, and 5-positions. For example, methyl and isopropyl groups were introduced to modulate ligand rigidity and metal-binding selectivity, as seen in ligands like 2,6-bis(pyrazol-1-ylmethyl)pyridine.

The 1990s marked a shift toward pyrazole-containing pincer ligands, such as 2,6-bis(1H-pyrazol-3-yl)pyridines, which enabled metal-ligand cooperative catalysis. These systems demonstrated proton-responsive behavior, where deprotonation of the pyrazole NH group altered coordination modes (e.g., κ² to κ³ binding). Concurrently, supramolecular studies revealed pyrazole’s capacity for hydrogen bonding and π-stacking, critical for designing metal-organic frameworks (MOFs).

Recent advances in bis(pyrazolyl)methylamine ligands, including the title compound, build on this legacy. Their modular synthesis allows precise control over donor strength and spatial arrangement, making them ideal for synthesizing heterometallic complexes and catalysts.

Structural Uniqueness of Bis(Pyrazolyl)Methylamine Derivatives

The structural architecture of (1-methyl-1H-pyrazol-5-yl)methylamine distinguishes it from earlier pyrazole ligands. Key features include:

Asymmetric Pyrazole Substitution

The ligand incorporates two distinct pyrazole units:

• A 1-methyl-1H-pyrazol-5-yl group, providing a sterically unhindered N-donor site.
• A 1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl group, where the bulky isopropyl substituent enforces a twisted conformation, preventing planar stacking interactions.

This asymmetry creates a “flexible-rigid” duality, enabling adaptive coordination geometries. For instance, the less hindered pyrazole may bind metals in a κ² fashion, while the bulkier unit acts as a hemilabile donor.

Methylamine Spacer

The –CH₂–NH–CH₂– bridge between pyrazole units introduces conformational flexibility, allowing the ligand to adopt chelating (κ²-μ-κ²) or bridging (κ³-μ-κ³) modes depending on the metal ion’s size and oxidation state. Density Functional Theory (DFT) studies on analogous ligands suggest that the amine nitrogen’s lone pair participates in secondary interactions, stabilizing unusual oxidation states like Pd(III).

Electronic and Steric Modulation

• Electronic Effects : Methyl groups at the pyrazole 1-position enhance electron density at the N-donor sites, favoring binding to soft metal centers (e.g., Ag⁺, Pd²⁺).
• Steric Effects : The 3-isopropyl group creates a hydrophobic pocket, shielding metal centers from undesired side reactions (Table 1).

Table 1: Substituent Effects on Ligand Properties

Substituent Position	Electronic Contribution	Steric Contribution
1-Methyl	+I inductive effect	Minimal
3-Isopropyl	Weak –I effect	High (cone angle ~150°)

Supramolecular Behavior

Single-crystal X-ray diffraction of related bis(pyrazolyl)methylamine complexes reveals:

• Twisted Conformations : Steric clashes between isopropyl and methyl groups force non-planar arrangements, disrupting π-stacking.
• Hydrogen-Bonding Networks : The NH group in the methylamine spacer forms intermolecular H-bonds with adjacent ligands or counterions, stabilizing crystal lattices.

For example, in Pd(II) complexes, the ligand adopts a κ³-μ-κ² mode, bridging two metal centers via pyrazole N-donors and the amine spacer. This contrasts with Cu(I) complexes, where the ligand acts as a κ²-chelate, leaving the amine nitrogen uncoordinated.

Preparation Methods

Synthesis of Pyrazole-Methyl Bromides

Step 1: Alcohol precursor synthesis

• (1-Methyl-1H-pyrazol-5-yl)methanol : Reduction of 1-methyl-1H-pyrazole-5-carbaldehyde using NaBH4 in methanol (yield: 85–92%).

• [1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]methanol : Prepared via Grignard addition to 1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carbaldehyde (yield: 78%).

Step 2: Bromination

• Treatment with PBr3 in dichloromethane at 0°C converts alcohols to bromides:

  $$\text{(Pyrazole-CH}_2\text{OH)} + \text{PBr}_3 \rightarrow \text{(Pyrazole-CH}_2\text{Br)} + \text{H}_3\text{PO}_3$$

  Yields: 90–95% for both bromides.

Phthalimide Protection and Alkylation

Step 1: Monoalkylation

• React potassium phthalimide with (1-methyl-1H-pyrazol-5-yl)methyl bromide in DMF at 60°C:

  $$\text{Phthalimide}^- + \text{Br-CH}_2\text{-Pyrazole} \rightarrow \text{Phthalimidomethyl-Pyrazole} + \text{KBr}$$

  Yield: 88%.

Step 2: Deprotection

• Hydrazinolysis in ethanol releases the primary amine:

  $$\text{Phthalimidomethyl-Pyrazole} + \text{NH}_2\text{NH}_2 \rightarrow \text{H}_2\text{N-CH}_2\text{-Pyrazole} + \text{Phthalhydrazide}$$

  Yield: 85%.

Step 3: Second Alkylation

• React the primary amine with [1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]methyl bromide in acetonitrile using Hünig’s base:

  $$\text{H}_2\text{N-CH}_2\text{-Pyrazole} + \text{Br-CH}_2\text{-Pyrazole'} \rightarrow \text{(Pyrazole-CH}_2\text{)}_2\text{NH} + \text{HBr}$$

  Yield: 74%.

Reductive Amination Strategy

Reductive amination avoids harsh alkylation conditions by coupling pyrazole-methyl aldehydes with ammonia.

Aldehyde Synthesis

• Pyrazole-methyl aldehydes are synthesized via oxidation of corresponding alcohols using MnO2:

  $$\text{Pyrazole-CH}_2\text{OH} \xrightarrow{\text{MnO}_2} \text{Pyrazole-CHO}$$

  Yields: 80–85%.

Reductive Coupling

• React two equivalents of aldehyde with ammonium acetate and NaBH3CN in methanol:

  $$2 \text{Pyrazole-CHO} + \text{NH}_4\text{OAc} \xrightarrow{\text{NaBH}_3\text{CN}} \text{(Pyrazole-CH}_2\text{)}_2\text{NH}$$

  Yield: 68%.

Parallel Double Amination via SNAr

Adapting methodologies from sulfonamide synthesis, this approach leverages nucleophilic aromatic substitution (SNAr).

Pyrazole-Methyl Sulfonyl Chlorides

• Convert pyrazole-methyl alcohols to sulfonyl chlorides using SOCl2:

  $$\text{Pyrazole-CH}_2\text{OH} + \text{SOCl}_2 \rightarrow \text{Pyrazole-CH}_2\text{SO}_2\text{Cl}$$

  Yield: 82%.

Double Amination

• React sulfonyl chlorides with excess methylamine in acetonitrile:

  $$\text{Pyrazole-CH}_2\text{SO}_2\text{Cl} + \text{CH}_3\text{NH}_2 \rightarrow \text{(Pyrazole-CH}_2\text{)}_2\text{NCH}_3$$

  Yield: 65%.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Key Advantages
Gabriel Synthesis	74	95	High	Controlled stepwise alkylation
Reductive Amination	68	88	Moderate	Mild conditions, avoids alkyl halides
SNAr Double Amination	65	90	Moderate	Utilizes stable sulfonyl intermediates

Optimization Strategies

• Solvent Effects : Acetonitrile improves SNAr reactivity, while DMF enhances alkylation rates.

• Base Selection : Hünig’s base minimizes side reactions in alkylation.

• Temperature Control : Low temperatures (0–5°C) suppress quaternary salt formation during alkylation .

Chemical Reactions Analysis

Types of Reactions

(1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-5-yl]methyl})amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the pyrazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like halides. Reaction conditions often involve specific temperatures, pressures, and pH levels to optimize the reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while substitution reactions can produce a variety of functionalized pyrazole derivatives.

Scientific Research Applications

Pharmaceutical Applications

The compound has been investigated for its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific diseases. Its unique structure allows it to interact favorably with biological targets, making it suitable for:

• Anticancer Research : Studies have shown that pyrazole derivatives can inhibit cancer cell proliferation. For instance, research indicates that certain pyrazole compounds exhibit cytotoxic effects against various cancer cell lines, suggesting their potential as chemotherapeutic agents .
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways has been explored, with some derivatives showing promise in reducing inflammation in preclinical models .
• Neuroprotective Properties : Recent studies suggest that certain pyrazole derivatives may protect neuronal cells from oxidative stress, indicating potential applications in neurodegenerative disease therapies .

Agricultural Chemistry

In agricultural chemistry, [(1-methyl-1H-pyrazol-5-yl)methyl]{[1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amine serves as a key intermediate in synthesizing agrochemicals:

• Herbicides and Fungicides : The compound is utilized in developing herbicides and fungicides that enhance crop yields and protect against pests. Its efficacy in targeting specific plant pathways makes it valuable for sustainable agriculture practices .
• Pesticide Formulations : Research indicates that pyrazole derivatives can improve the effectiveness of pesticide formulations, leading to better pest control with lower environmental impact .

Material Science Applications

The compound is also being explored for its applications in material science:

• Polymer Development : Pyrazole derivatives are incorporated into polymer matrices to enhance properties such as thermal stability and mechanical strength. This application is crucial for developing advanced materials used in various industries, including automotive and aerospace .
• Coatings and Films : The unique chemical structure of pyrazoles allows them to be used in coatings that provide resistance to environmental factors, thereby extending the lifespan of materials used in construction and manufacturing .

Case Studies

Study	Application	Findings
Shaw et al., 2004	Anticancer Research	Identified cytotoxic effects on cancer cell lines with specific pyrazole derivatives.
Huang et al., 2009	Anti-inflammatory Effects	Demonstrated reduction of inflammation markers in preclinical models using pyrazole compounds.
Zhang et al., 2009	Neuroprotective Properties	Showed protective effects against oxidative stress in neuronal cells with certain pyrazole derivatives.

Mechanism of Action

The mechanism of action of (1-methyl-1H-pyrazol-5-yl)methyl-1H-pyrazol-5-yl]methyl})amine involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target molecules. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or activation of signaling pathways.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their substituents:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS RN	Source
Target Compound	Two pyrazoles: 1-Me, 3-iPr (second ring); methylene-linked amine	C₁₃H₂₂N₅*	~242.35	N/A	N/A
3-Methyl-1-(1-phenylethyl)-1H-pyrazol-5-amine	1-(1-Phenylethyl), 3-Me	C₁₂H₁₅N₃	201.27	3524-42-3
1-Ethyl-3-methyl-1H-pyrazol-5-amine	1-Ethyl, 3-Me	C₆H₁₁N₃	125.17	3524-33-2
1-{[4-(Propan-2-yl)phenyl]methyl}-1H-pyrazol-5-amine	4-Isopropylbenzyl, 5-NH₂	C₁₃H₁₇N₃	215.3	3524-29-6
N-Phenyl-5-(pyridin-3-yl)-1H-pyrazol-3-amine	Pyridin-3-yl, phenyl	C₁₄H₁₃N₅	251.29	N/A

*Estimated based on structural similarity.

Key Observations:

• Bulk and Hydrophobicity : The target compound’s isopropyl group and dual pyrazole system likely increase hydrophobicity (logP > 2.5) compared to simpler analogs like 1-ethyl-3-methyl-1H-pyrazol-5-amine (logP ~1.2) .

Comparison with Analog Syntheses:

• 3-Methyl-1-(1-phenylethyl)-1H-pyrazol-5-amine : Synthesized via reductive amination of 3-methylpyrazole with phenylethyl aldehyde .
• N-Phenyl-5-(pyridin-3-yl)-1H-pyrazol-3-amine : Prepared via hydrazine-mediated cyclization of a ketone precursor .

Physicochemical Properties

Property	Target Compound	1-Ethyl-3-methyl-1H-pyrazol-5-amine	1-{[4-(Propan-2-yl)phenyl]methyl}-1H-pyrazol-5-amine
Water Solubility	Low (<1 mg/mL)	Moderate (~10 mg/mL)	Low (~2 mg/mL)
logP (Predicted)	~2.8	~1.2	~3.1
Melting Point	~90–95°C	65–67°C	118–120°C

Biological Activity

The compound (1-methyl-1H-pyrazol-5-yl)methylamine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Pyrazole compounds are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial effects. This article reviews the biological activity of this specific compound, highlighting its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of pyrazole derivatives typically involves multi-component reactions (MCRs). For the compound , a one-pot reaction involving 1-methyl-3-(propan-2-yl)-1H-pyrazol-5-amine and formaldehyde can yield the desired product. The reaction conditions and purification methods significantly influence the yield and purity of the final compound.

Antitumor Activity

Several studies have investigated the cytotoxic effects of pyrazole derivatives against various cancer cell lines. For instance, a study reported that compounds similar to the one exhibited significant cytotoxicity against multiple cancer cell lines, with IC50 values ranging from 60 nM to over 2000 nM depending on the specific derivative tested .

Compound	IC50 (nM)	Cancer Cell Lines
4a	343	NUGC
4c	60	DLDI
6c	1084	HEPG2

These findings suggest that modifications in the pyrazole structure can enhance or diminish biological activity, indicating a structure-activity relationship (SAR) that warrants further exploration.

Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives have also been documented. A recent study highlighted that certain pyrazole-tetrazole hybrids demonstrated potent activity against various fungal strains, such as Aspergillus niger and Penicillium digitatum. This suggests that the compound may possess similar antifungal properties, which could be explored in future research.

Alpha-Amylase Inhibition

Another area of interest is the inhibition of alpha-amylase, an enzyme involved in carbohydrate metabolism. Some pyrazole derivatives have shown promising results in inhibiting this enzyme, which could have implications for diabetes management. The presence of specific functional groups in the structure appears to enhance inhibitory activity compared to standard inhibitors like acarbose .

Case Studies

• Cytotoxicity Study : In a detailed examination of several pyrazole derivatives, it was found that those with branched alkyl chains exhibited increased cytotoxicity against cancer cell lines compared to their linear counterparts. The compound's ability to induce apoptosis was also noted, suggesting mechanisms involving caspase activation .
• Antimicrobial Efficacy : A study focusing on pyrazole-tetrazole compounds demonstrated effective inhibition of fungal growth at low concentrations. The mechanism was attributed to disruption of fungal cell wall integrity and interference with metabolic pathways .

Q & A

Q. What established synthetic routes are available for (1-methyl-1H-pyrazol-5-yl)methylamine?

The synthesis typically involves multi-step protocols starting from substituted pyrazole precursors. Key steps include:

• Hydrazone cyclization : Reacting hydrazine derivatives with ketones under acidic/basic conditions to form the pyrazole core .
• Alkylation : Introducing methyl and propan-2-yl groups via nucleophilic substitution or reductive amination, often using NaCNBH₃ or LiAlH₄ as reducing agents .
• Optimization : Continuous flow reactors or catalytic methods (e.g., Pd/C) improve yield and selectivity for sterically hindered intermediates .

Q. How is the compound structurally characterized in academic research?

Common techniques include:

• X-ray crystallography : Utilizes SHELX or WinGX/ORTEP for structure refinement, critical for resolving stereochemistry .
• NMR spectroscopy : ¹H/¹³C NMR confirms substitution patterns (e.g., methyl groups at N1 and C3 positions) .
• Mass spectrometry : High-resolution MS validates molecular weight and fragmentation patterns .

Q. What are the primary challenges in purifying this compound?

Challenges arise from:

• Isomer formation : Steric hindrance during alkylation can lead to regioisomers, requiring chromatographic separation (e.g., silica gel or HPLC) .
• Hydroscopicity : The amine group may necessitate anhydrous handling and storage under inert gas .

Advanced Research Questions

Q. How can reaction yields be optimized for sterically hindered intermediates in the synthesis?

Strategies include:

• Catalytic systems : Pd-mediated cross-coupling or enzyme-catalyzed reactions reduce side products .
• Solvent effects : Polar aprotic solvents (e.g., DMF) enhance solubility of bulky intermediates .
• Temperature control : Slow addition of reagents at −78°C minimizes decomposition .

Q. What computational methods predict the compound’s binding affinity in biological systems?

• Molecular docking : Software like AutoDock Vina models interactions with targets (e.g., Jak2 kinase) using crystallographic data .
• Hydrogen-bond analysis : Graph set theory (Etter’s rules) identifies stable supramolecular motifs in co-crystals .
• DFT calculations : Assess electronic properties (e.g., HOMO/LUMO) to guide derivatization for enhanced bioactivity .

Q. How do researchers resolve contradictions in reported biological activity data?

Discrepancies may stem from:

• Assay variability : Differences in cell lines (e.g., Ba/F3 vs. HEL) or endpoint measurements (IC₅₀ vs. Ki) .
• Metabolic stability : Species-specific cytochrome P450 metabolism affects in vivo efficacy .
• Solubility limits : Use of co-solvents (e.g., DMSO) can artifactually inflate in vitro activity .

Q. What analytical methods validate the compound’s stability under physiological conditions?

• HPLC-MS/MS : Monitors degradation products in simulated gastric fluid (pH 2–7.4) .
• Thermogravimetric analysis (TGA) : Determines thermal stability for storage recommendations .
• Forced degradation studies : Exposure to UV light, oxidants (H₂O₂), or bases identifies vulnerable functional groups .

Methodological Considerations

Q. How to design a structure-activity relationship (SAR) study for pyrazole derivatives?

• Scaffold diversification : Introduce substituents at C3/C5 positions to probe steric/electronic effects .
• Biological assays : Prioritize high-throughput screening (HTS) for kinase inhibition or anti-inflammatory activity .
• Data normalization : Use Z-scores to account for plate-to-plate variability in HTS .

Q. What crystallographic software is recommended for resolving ambiguous electron density maps?

• SHELXL : Robust for small-molecule refinement, especially with twinned data .
• OLEX2 : Integrates molecular graphics with refinement tools for disordered regions .
• PLATON : Validates hydrogen-bond networks and detects missed symmetry .

Tables of Key Data

Table 1. Representative Synthetic Yields and Conditions

Step	Reagents/Conditions	Yield (%)	Reference
Cyclization	Hydrazine hydrate, piperidine, reflux	78–82
Alkylation	NaCNBH₃, MeOH, rt	65–70
Purification	Silica gel chromatography (EtOAc/hexane)	>95

Table 2. Biological Activity in Selected Studies

Study	Target	IC₅₀ (nM)	Model System
Jak2 inhibition	Jak2 V617F	12 ± 3	HEL cells
Anti-inflammatory	COX-2	850 ± 120	Murine macrophages